N-[3-(tert-butyl)-4-phenyl-1,3-thiazol-2(3H)-yliden](4-pyridinyl)methanamine

• IUPAC Name: 3-tert-butyl-4-phenyl-N-(pyridin-4-ylmethyl)-1,3-thiazol-2-imine
• InChI: InChI=1S/C19H21N3S/c1-19(2,3)22-17(16-7-5-4-6-8-16)14-23-18(22)21-13-15-9-11-20-12-10-15/h4-12,14H,13H2,1-3H3
• InChI Key: HVYSXVMZOFOGLT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=CSC1=NCC2=CC=NC=C2)C3=CC=CC=C3
• Molecular Formula: C19H21N3S
• Molecular Weight: 323.5 g/mol

Description

“N-3-(tert-butyl)-4-phenyl-1,3-thiazol-2(3H)-ylidenmethanamine” is a chemical compound with the molecular formula C19H21N3S. It is used in diverse scientific research due to its unique structure.

Molecular Structure Analysis

The molecular weight of the compound is 323.45514. Detailed structural analysis is not available in the search results.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 323.45514. More specific physical and chemical properties like melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : Research has demonstrated methods for synthesizing related compounds, such as the ambient-temperature synthesis of novel imines using condensation reactions (Becerra et al., 2021).
• Catalytic Applications : Certain derivatives, like 1-(3-(Pyridin-2-yl)phenyl)methanamine, have been synthesized and used in catalytic applications, showcasing activity and selectivity in various chemical reactions (Roffe et al., 2016).

Biomedical Applications

• Photocytotoxicity and Cellular Imaging : Iron(III) complexes with related ligands have shown significant photocytotoxicity in red light, suggesting potential in cancer therapy and cellular imaging (Basu et al., 2014).
• Anticancer Activity : Schiff base ligands related to the compound have been used to create palladium (Pd)II and platinum (Pt)II complexes, demonstrating significant anticancer activity against various human cancer cell lines (Mbugua et al., 2020).

Material Science and Electronics

• Organic Light Emitting Diodes (OLEDs) : Derivatives containing the thiazolo[5,4-d]thiazole moiety have been used in the development of white organic light emitting diodes (WOLEDs), demonstrating the potential for diverse electronic applications (Zhang et al., 2016).

Environmental and Agricultural Research

• Insecticidal Activity : Certain N-tert-butyl derivatives have shown good insecticidal activities, highlighting their potential use in environmentally benign pest control (Wang et al., 2011).

Mechanism of Action

The mechanism of action of this compound is not specified in the search results. Its use in fields like drug discovery suggests it may interact with biological systems in a significant way.